Cas no 2839144-31-7 (6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride)

• Product Name: 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride
• CAS No: 2839144-31-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6369745
• PubChem ID: 165881443
• Update Time: 2025-07-18

6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride
• EN300-39667506
• 6-(2-aminoethoxy)-3,4-dihydro-2H-naphthalen-1-one;hydrochloride
• 2839144-31-7
• 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride

• Inchi： 1S/C12H15NO2.ClH/c13-6-7-15-10-4-5-11-9(8-10)2-1-3-12(11)14;/h4-5,8H,1-3,6-7,13H2;1H
• InChI Key： OGACFNRBVUYLPH-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1C=CC2C(CCCC=2C=1)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride

6-(2-Aminoethoxy)-1,2,3,4-Tetrahydronaphthalen-1-one Hydrochloride: A Comprehensive Overview

6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride (CAS No. 2839144-31-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various biological studies and drug development initiatives.

The core structure of 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride consists of a tetrahydronaphthalene ring system with an aminoethoxy substituent. The tetrahydronaphthalene scaffold is known for its bioactive properties and has been extensively studied in the context of various pharmacological activities. The presence of the aminoethoxy group adds further complexity and functionality to the molecule, potentially influencing its interactions with biological targets.

Recent research has highlighted the potential of 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative processes.

In addition to its neuroprotective properties, 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride has also shown promise as an analgesic agent. Preclinical studies have indicated that this compound can alleviate pain by interacting with specific receptors in the central nervous system. A study conducted at the University of California found that 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride exhibits potent analgesic effects in animal models of chronic pain without causing significant side effects.

The pharmacokinetic profile of 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride has been extensively evaluated to understand its behavior in biological systems. Research has shown that this compound has favorable absorption and distribution properties, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it a promising candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride in human subjects. Early results from Phase I trials have been encouraging, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.

In conclusion, 6-(2-Aminoethoxy)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride (CAS No. 2839144-31-7) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for advancing the treatment of various neurological and pain-related disorders.